Cas no 1260666-12-3 (ethyl 2-(2-fluoropyridin-4-yl)acetate)

• Product Name: ethyl 2-(2-fluoropyridin-4-yl)acetate
• CAS No: 1260666-12-3
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD18250374
• CID: 4583275
• PubChem ID: 72213268
• Update Time: 2025-05-22

ethyl 2-(2-fluoropyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-fluoropyridin-4-yl)acetate
• ETHYL2-(2-FLUOROPYRIDIN-4-YL)ACETATE
• 1260666-12-3
• EN300-218814
• SCHEMBL17857202
• AB72863
• ETHYL (2-FLUOROPYRIDIN-4-YL)ACETATE
• 4-Pyridineacetic acid, 2-fluoro-, ethyl esterethyl 2-(2-fluoropyridin-4-yl)acetate
• AT23308

• MDL： MFCD18250374
• Inchi： 1S/C9H10FNO2/c1-2-13-9(12)6-7-3-4-11-8(10)5-7/h3-5H,2,6H2,1H3
• InChI Key： CSRGAOFBAGYDHR-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(CC(OCC)=O)=C1

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Additional information on ethyl 2-(2-fluoropyridin-4-yl)acetate

Ethyl 2-(2-Fluoropyridin-4-yl)Acetate: A Comprehensive Overview

Ethyl 2-(2-fluoropyridin-4-yl)acetate, also known by its CAS number 1260666-12-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a fluorine substituent at the 2-position and an ethoxyacetyl group attached at the 4-position. The structure of this compound is characterized by its unique substitution pattern, which imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of ethyl 2-(2-fluoropyridin-4-yl)acetate involves a series of well-established organic reactions. Typically, the starting material is pyridine or its derivatives, which undergo fluorination at the 2-position to introduce the fluorine atom. Subsequent alkylation or acetylation reactions are employed to install the ethoxyacetyl group at the 4-position. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most notable applications of ethyl 2-(2-fluoropyridin-4-yl)acetate is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders. Its fluorinated pyridine ring contributes to enhanced pharmacokinetic properties, such as improved bioavailability and stability, which are critical for drug development.

Recent studies have highlighted the potential of ethyl 2-(2-fluoropyridin-4-yl)acetate as a building block for constructing complex heterocyclic frameworks. Researchers have demonstrated its utility in forming fused ring systems through intramolecular cyclization reactions. These findings underscore its versatility in organic synthesis and its role in advancing chemical diversity.

In addition to its medicinal applications, ethyl 2-(2-fluoropyridin-4-yl)acetate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Ongoing research is focused on optimizing its performance in these applications by modifying its substituent pattern and exploring novel device architectures.

The market demand for ethyl 2-(2-fluoropyridin-4-yl)acetate has been growing steadily due to its increasing use in both academic research and industrial applications. The compound is widely available from chemical suppliers, with strict quality control measures ensuring high purity levels. Its availability has facilitated its adoption across various sectors, contributing to its reputation as a reliable and versatile chemical reagent.

In conclusion, ethyl 2-(2-fluoropyridin-4-yl)acetate (CAS No. 1260666-12-3) is a multifaceted compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow further.